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Compound of Interest

Compound Name: Isoproturon-13C6

Cat. No.: B1157810

Get Quote

Executive Summary
Isoproturon-13C6 represents the gold standard for internal calibration in the quantitative

analysis of Isoproturon residues.[1] As a stable isotope-labeled analogue (SIL) with six

C atoms incorporated into the phenyl ring, it offers superior physicochemical tracking compared
to deuterated alternatives.[1] This guide provides a comprehensive technical analysis of its
commercial landscape, mechanistic advantages in Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS), and validated protocols for its application in regulated drug and
environmental residue monitoring.[1]

Technical Specifications & Chemical Identity
The selection of an internal standard (IS) requires precise knowledge of its isotopic distribution

and stability.[2] Isoproturon-13C6 is preferred over deuterium-labeled analogues (e.g.,

Isoproturon-d6) due to the stability of the carbon-carbon bonds and the absence of deuterium

exchange or "scrambling" which can occur in protic solvents.[1]
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Property Specification

Chemical Name

3-(4-Isopropylphenyl-1,2,3,4,5,6-

C

)-1,1-dimethylurea

Common Name Isoproturon-13C6

CAS Number (Unlabeled) 34123-59-6

CAS Number (Labeled)
Not universally assigned (Refer to specific

supplier catalog numbers)

Molecular Formula

C

C

H

N

O

Molecular Weight 212.24 g/mol (vs. 206.29 g/mol for native)

Isotopic Purity
Typically ≥ 99 atom %

C

Chemical Purity ≥ 98% (HPLC)

Solubility
Soluble in Methanol, Acetonitrile, DMSO; Low

solubility in water (65 mg/L)

Retention Time
Co-elutes with Isoproturon (No deuterium

isotope effect)

Structural Integrity
The

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1157810?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


C label is incorporated into the aromatic phenyl ring.[1] This placement is critical because
metabolic or fragmentation pathways often cleave the dimethylurea side chain.[1] By labeling
the ring, the core structure remains detectable in specific metabolic screening assays, unlike
side-chain labels which might be lost.[1]

Commercial Landscape & Availability[1][5]
The commercial availability of Isoproturon-13C6 is robust, driven by strict EU and EPA

regulations on phenylurea herbicide residues.[1] It is primarily available as a research-grade

analytical standard, though Certified Reference Materials (CRMs) are available from select

accredited providers.[1]

Primary Suppliers & Formats
Supplier Typical Pack Size Format

Storage
Requirement

Toronto Research

Chemicals (TRC)
1 mg, 10 mg Solid / Neat -20°C (Hygroscopic)

LGC Standards (Dr.

Ehrenstorfer)
1.0 mL (100 µg/mL) Solution in Acetonitrile 2°C to 8°C (Dark)

Santa Cruz

Biotechnology
1 mg, 5 mg Solid -20°C

Sigma-Aldrich (Merck) 10 mg
Solid (PESTANAL®

grade)
2°C to 8°C

Alsachim 1 mg Solid -20°C

Procurement Note: For GLP/GMP studies, prioritize suppliers offering a Certificate of Analysis

(CoA) that explicitly states the Isotopic Enrichment (e.g., "99.2%

C"). Inadequate enrichment leads to "cross-talk" where the unlabelled impurity in the standard
contributes to the analyte signal, biasing quantification high.[1]

Mechanistic Advantage: Why C6?
In LC-MS/MS analysis, Matrix Effects (Ion Suppression/Enhancement) are the primary source

of error.[1]
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The Deuterium Problem
Deuterated standards (e.g., Isoproturon-d6) often exhibit a slightly shorter retention time than

the native analyte due to the kinetic isotope effect on lipophilicity.

Result: The IS elutes in a slightly different matrix window than the analyte.

Consequence: The IS does not experience the exact same ion suppression as the analyte,

leading to inaccurate correction.[1]

The C Solution
Isoproturon-13C6 is chemically identical in lipophilicity to the native target.[1]

Result: Perfect co-elution.

Consequence: The IS and Analyte experience identical ionization competition at the

electrospray source, ensuring mathematically perfect correction.

Visualizing the IDMS Workflow
The following diagram illustrates the Isotope Dilution Mass Spectrometry (IDMS) workflow,

highlighting the self-correcting nature of the protocol.
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Figure 1: Isotope Dilution Mass Spectrometry (IDMS) workflow. The internal standard

compensates for extraction losses and ionization suppression by co-eluting with the analyte.

Experimental Protocol: Validated LC-MS/MS Method
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Objective: Quantification of Isoproturon in complex aqueous/organic matrices using

Isoproturon-13C6.

Mass Spectrometry Parameters (MRM Optimization)
The phenyl-ring labeling shifts the precursor mass by +6 Da.[1] The fragmentation pattern

dictates the product ion masses.[1]

Precursor Ion (Native):m/z 207.1 [M+H]

[1]

Precursor Ion (13C6-IS):m/z 213.1 [M+H]

[1]

Transition Logic:

Primary Transition (Quantifier): Loss of the dimethylamine moiety.[1] The charge remains on

the phenyl-urea structure.[1]

Native: 207

72 (Dimethylamine fragment, unlabeled)

Correction: The 72 fragment is the dimethylamine side chain (

).[1] Since the label is on the ring, the 72 fragment is unlabeled.[1]

Wait: The 72 fragment is typically

.[1] This does not contain the ring. Therefore, the transition is 213

72.[1]

Secondary Transition (Qualifier): Loss of the dimethylurea group to form the cumyl cation.[1]

Native: 207

165 (Cumyl cation, contains the ring).[1]
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Labeled: 213

171 (Cumyl cation + 6 Da).[1]

Analyte
Precursor
(m/z)

Product (m/z)
Collision
Energy (eV)

Type

Isoproturon 207.1 72.1 25 Quantifier

207.1 165.1 15 Qualifier

Isoproturon-

13C6
213.1 72.1 25 Quantifier

213.1 171.1 15 Qualifier

Sample Preparation (Solid Phase Extraction)[1][11]
Conditioning: Oasis HLB cartridge (200 mg) with 5 mL Methanol then 5 mL Water.

Loading: Load 100 mL water sample.

Spiking: Add 50 µL of Isoproturon-13C6 working solution (1 µg/mL) directly to the cartridge

or sample prior to loading.[1] Critical: Spiking before extraction corrects for recovery losses.

Wash: 5 mL Water/Methanol (95:5).

Elution: 2 x 3 mL Methanol.

Reconstitution: Evaporate to dryness under

and reconstitute in 1 mL Mobile Phase A:B (80:20).

LC Conditions
Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 2.1 x 50 mm, 1.8 µm.

Mobile Phase A: Water + 0.1% Formic Acid.[1]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]
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Gradient: 10% B (0-1 min)

90% B (8 min).

Flow Rate: 0.3 mL/min.[1]

Quality Assurance & Troubleshooting
Isotopic Contribution Correction
High concentrations of native Isoproturon can produce an

isotope peak (due to natural

C abundance), which interferes with the IS channel. Conversely, impure IS can interfere with
the native channel.[1]

Check: Inject a high-concentration native standard (without IS). Monitor the 213

72 transition.

Limit: Signal in the IS channel should be < 0.5% of the IS response in a typical sample.

Storage Stability
Isoproturon-13C6 is stable for >2 years if stored at -20°C. However, acetonitrile solutions can

concentrate due to evaporation if caps are not tight.[1]

Protocol: Weigh the stock solution bottle before storage and before use. If mass decreases,

the concentration has increased; discard or re-standardize.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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